Cas no 25417-20-3 (Naphthalenesulfonicacid, dibutyl-, sodium salt)

• Product name: Naphthalenesulfonicacid, dibutyl-, sodium salt
• CAS No: 25417-20-3
• MF: C₁₈H₂₃O₃SNa
• MW: 342.42822
• CID: 260096
• PubChem ID: 23662405

Naphthalenesulfonicacid, dibutyl-, sodium salt Chemical and Physical Properties

Names and Identifiers

• Naphthalenesulfonicacid, dibutyl-, sodium salt (1:1)
• Sodiumalkyl(butylanddibutyl)naphthalenesulfonate
• 2,6-DI-TERT-BUTYLNAPHTHALENE SULFONIC ACID SODIUM SALT
• Naftalin-butil-solfonato [Italian]
• Naphthalenesulfonic acid,dibutyl-,sodium salt
• Nekal
• Nekal BX-78
• Sodium dibutylnaphthalene sulfate
• Sodium dibutylnaphthalenesulphonate
• Sodium dibutylnaphthylsulfonate
• Sodium dibutylnapthalenesulfonate
• dibutyl-naphthalene sulfate, sodium salt
• naftalin-butil-solfonato
• dibutyl-naphthalenesulfonic aci sodium salt
• l sodium
• dibutylnaphthalene sulfate sodium
• dibutylnapthalenesulfonate
• Nekal BX 78
• Pionin A 44B
• Pionin A 44D
• Rhodacal BX 78
• SV 101
• Sodium dibutylnaphthalenesulfonate
• THM-Schkopan N-BX
• EINECS 246-960-6
• Naphthalenesulfonic acid, dibutyl-, sodium salt (1:1)
• FT-0638522
• Dibutylnaphthalenesulfonic acid sodium salt
• 25417-20-3
• Naphthalenesulfonic acid, dibutyl-, sodium salt
• starbld0001790
• 253273-95-9
• 3,6-Dibutyl-1-naphthalenesulfonic acid sodium salt
• sodium;3, 6-dibutylnaphthalene-1-sulfonate
• BX-78
• DTXSID00891379
• DIBUTYLNAPHTHALENESULFONIC ACID, SODIUM SALT
• sodium;3,6-dibutylnaphthalene-1-sulfonate
• sodium 3,6-dibutylnaphthalene-1-sulfonate
• dibutyl-naphthalenesulfate,sodiumsalt
• dibutyl-naphthalenesulfonicacisodiumsalt
• Naphthalenesulfonicacid,dibutyl-,sodiumsalt
• sodiumdibutylnaphthalenesulfate
• sodiumdibutylnaphthylsulfonate
• Naphthalenesulfonicacid, dibutyl-, sodium salt

• Inchi： 1S/C18H24O3S.Na/c1-3-5-9-14-13-15-10-7-8-12-17(15)18(22(19,20)21)16(14)11-6-4-2;/h7-8,10,12-13H,3-6,9,11H2,1-2H3,(H,19,20,21);/q;+1/p-1
• InChI Key： SRAWNDFHGTVUNZ-UHFFFAOYSA-M
• SMILES： [Na+].CCCCC1C=CC2C(S([O-])(=O)=O)=CC(=CC=2C=1)CCCC

Computed Properties

• Exact Mass: 342.12700
• Monoisotopic Mass: 342.12656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 65.6
• Surface Charge: 0
• XLogP3: nothing

Experimental Properties

• Color/Form: Characteristics light orange transparent liquid or off white powder
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 65.58000
• LogP: 5.50990
• Solubility: Soluble in water. It is stable to acid-base and hard water, and has excellent wetting, permeation, emulsification and foaming properties.

Additional information on Naphthalenesulfonicacid, dibutyl-, sodium salt

Introduction to CAS No. 25417-20-3: Naphthalenesulfonic Acid, Dibutyl-, Sodium Salt

CAS No. 25417-20-3, commonly referred to as Naphthalenesulfonic Acid, Dibutyl-, Sodium Salt, is a compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with sulfonic acid groups substituted at specific positions. The dibutyl substitution further enhances its chemical properties, making it versatile for use in different fields.

The structure of Naphthalenesulfonic Acid, Dibutyl-, Sodium Salt consists of a naphthalene ring system with two sulfonic acid groups attached to the ring. The sodium salt form indicates that the compound exists as an ionic species, which can influence its solubility and reactivity. Recent studies have highlighted the importance of such sulfonated derivatives in enhancing the stability and functionality of materials in applications ranging from coatings to pharmaceuticals.

One of the most notable applications of this compound is in the field of materials science. Researchers have explored its potential as a precursor for synthesizing advanced polymers and composites. The sulfonic acid groups in the molecule provide sites for polymerization and cross-linking, enabling the creation of materials with tailored mechanical and thermal properties. For instance, a study published in 2023 demonstrated how Naphthalenesulfonic Acid, Dibutyl-, Sodium Salt can be used to develop high-performance thermoplastics with improved resistance to environmental degradation.

In addition to its role in materials science, this compound has also found utility in environmental chemistry. Its ability to act as a surfactant makes it valuable in processes such as oil recovery and water treatment. Recent advancements have focused on optimizing its use in enhancing oil displacement efficiency in enhanced oil recovery (EOR) techniques. By leveraging its surface-active properties, scientists have developed more effective methods for extracting residual oil from reservoirs.

The synthesis of CAS No. 25417-20-3 involves a multi-step process that typically begins with the sulfonation of naphthalene derivatives. The dibutyl substitution is introduced through alkylation reactions, which require precise control over reaction conditions to ensure high yields and product purity. Modern synthetic methods have incorporated green chemistry principles, reducing the environmental footprint of production processes while maintaining product quality.

From a pharmacological perspective, recent research has explored the potential of Naphthalenesulfonic Acid, Dibutyl-, Sodium Salt as a component in drug delivery systems. Its amphiphilic nature allows it to form micelles or vesicles that can encapsulate hydrophobic drugs, improving their solubility and bioavailability. A 2023 study published in the Journal of Controlled Release highlighted its effectiveness in delivering anti-cancer drugs with reduced side effects.

The versatility of this compound is further evident in its use as an intermediate in organic synthesis. Its ability to undergo various functional group transformations makes it a valuable building block for constructing complex molecules with diverse applications. For example, it has been employed in the synthesis of dyes, pigments, and specialty chemicals for industrial use.

In terms of safety and handling, CAS No. 25417-20-3 should be treated with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be worn during handling, and storage conditions should be controlled to prevent degradation or contamination. Recent studies have also emphasized the importance of understanding its environmental fate and toxicity profile to ensure sustainable use.

In conclusion, Naphthalenesulfonic Acid, Dibutyl-, Sodium Salt (CAS No. 25417-20-3) is a multifaceted compound with applications spanning materials science, environmental chemistry, pharmacology, and organic synthesis. Its unique chemical properties make it an invaluable tool for researchers and industries alike. As ongoing research continues to uncover new uses and optimize existing applications, this compound is poised to play an increasingly important role in advancing technological and scientific frontiers.